Cas no 177217-27-5 (1-Bromo-4-(hexyloxy)-2,5-dimethylbenzene)

• Product Name: 1-Bromo-4-(hexyloxy)-2,5-dimethylbenzene
• CAS No: 177217-27-5
• MF: C₁₄H₂₁BrO
• MW: 285.219943761826
• CID: 2782771
• PubChem ID: 69882956
• Update Time: 2025-04-21

1-Bromo-4-(hexyloxy)-2,5-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• DTXSID10741472
• 1-BROMO-4-(HEXYLOXY)-2,5-DIMETHYLBENZENE
• SCHEMBL6740320
• 177217-27-5
• IRMSAHMJNRFTOT-UHFFFAOYSA-N
• 4-bromo-2,5-dimethyl-n-hexyloxybenzene
• 1-Bromo-4-(hexyloxy)-2,5-dimethylbenzene

• Inchi： 1S/C14H21BrO/c1-4-5-6-7-8-16-14-10-11(2)13(15)9-12(14)3/h9-10H,4-8H2,1-3H3
• InChI Key： IRMSAHMJNRFTOT-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1C)OCCCCCC

Computed Properties

• Exact Mass: 284.07758Da
• Monoisotopic Mass: 284.07758Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 9.2Ų